Cas no 834884-11-6 (2-Quinolinecarboxylic acid, 8-bromo-3-fluoro-)
834884-11-6 structure
Product Name:2-Quinolinecarboxylic acid, 8-bromo-3-fluoro-
CAS No:834884-11-6
MF:C10H5BrFNO2
MW:270.05460524559
CID:670758
PubChem ID:12189474
Update Time:2025-04-19
2-Quinolinecarboxylic acid, 8-bromo-3-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Quinolinecarboxylic acid, 8-bromo-3-fluoro-
- 8-bromo-3-fluoroquinoline-2-carboxylic acid
- AKOS024263623
- 834884-11-6
- DTXSID50479747
-
- Inchi: 1S/C10H5BrFNO2/c11-6-3-1-2-5-4-7(12)9(10(14)15)13-8(5)6/h1-4H,(H,14,15)
- InChI Key: WPTLONOUZZSGJA-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2=CC(=C(C(=O)O)N=C21)F
Computed Properties
- Exact Mass: 268.94877g/mol
- Monoisotopic Mass: 268.94877g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 50.2Ų
2-Quinolinecarboxylic acid, 8-bromo-3-fluoro- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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